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Cat. No.: B10830609 Get Quote

Introduction
Losartan azide, chemically known as 5-(4'-((5-(azidomethyl)-2-butyl-4-chloro-1H-imidazol-1-

yl)methyl)-[1,1'-biphenyl]-2-yl)-1H-tetrazole, is a known impurity of Losartan, an angiotensin II

receptor blocker used to treat high blood pressure.[1][2] Initially, concerns were raised about

the potential mutagenicity of this azido impurity, leading to stringent control measures.[3][4]

However, subsequent in vivo studies have confirmed that losartan azide is not mutagenic.[5]

Consequently, it is now classified as a standard impurity under ICH Q3A/B guidelines, and its

control is managed as a non-mutagenic impurity.[5]

This document provides detailed application notes and protocols for the procurement, handling,

and analytical application of the losartan azide analytical standard for researchers, scientists,

and drug development professionals.

Procurement and Specifications
The procurement of a high-quality analytical standard is the first critical step in ensuring

accurate and reproducible analytical results. Several reputable suppliers offer losartan azide
analytical standards.

Recommended Suppliers
A list of potential suppliers for the losartan azide analytical standard (CAS No. 727718-93-6) is

provided below. It is recommended to request a Certificate of Analysis (CoA) from the supplier
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before purchase to ensure it meets the required specifications.

SynZeal[6]

LGC Standards[7]

Chemicea[1]

Veeprho[8]

Clearsynth[9]

Simson Pharma[10]

SynThink[11]

KM Pharma Solution Private Limited[12]

Quality Specifications
The quality of the analytical standard is paramount. The following table summarizes key

specifications to consider when procuring losartan azide.
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Parameter Specification Supplier Examples & Notes

CAS Number 727718-93-6

Consistently referenced by all

major suppliers.[1][6][7][8][9]

[10][11][13][14]

Molecular Formula C22H22ClN9 [1][11][12][13][14]

Molecular Weight ~447.9 g/mol [1][11][12][13][14]

Purity ≥95% (HPLC)

LGC Standards specifies

>95% (HPLC).[13] It is crucial

to obtain the exact purity from

the supplier's Certificate of

Analysis for accurate standard

preparation.

Documentation Certificate of Analysis (CoA)

Should be requested from the

supplier. SynZeal, Chemicea,

and SynThink explicitly

mention providing a CoA.[1][6]

[11] Veeprho provides a

detailed Structure Elucidation

Report (SER).[8]

Available Pack Sizes 25 mg, 50 mg, 100 mg

Clearsynth offers these pack

sizes.[9] Check with other

suppliers for their available

quantities.

Procurement and Quality Control Workflow
The following diagram illustrates a recommended workflow for the procurement and initial

quality control of the losartan azide analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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